Cas no 2228490-67-1 (1-2-(1-methyl-1H-1,2,3-triazol-5-yl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(1-methyl-1H-1,2,3-triazol-5-yl)ethylcyclopropan-1-amine
• CAS No: 2228490-67-1
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 6168047
• PubChem ID: 165677038
• Update Time: 2025-09-24

1-2-(1-methyl-1H-1,2,3-triazol-5-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(1-methyl-1H-1,2,3-triazol-5-yl)ethylcyclopropan-1-amine
• EN300-1746928
• 2228490-67-1
• 1-[2-(1-methyl-1H-1,2,3-triazol-5-yl)ethyl]cyclopropan-1-amine

• Inchi： 1S/C8H14N4/c1-12-7(6-10-11-12)2-3-8(9)4-5-8/h6H,2-5,9H2,1H3
• InChI Key： MHTFVMWHXPTWLV-UHFFFAOYSA-N
• SMILES： NC1(CCC2=CN=NN2C)CC1

Computed Properties

• Exact Mass: 166.121846464g/mol
• Monoisotopic Mass: 166.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-2-(1-methyl-1H-1,2,3-triazol-5-yl)ethylcyclopropan-1-amine

Introduction to 1-2-(1-methyl-1H-1,2,3-triazol-5-yl)ethylcyclopropan-1-amine (CAS No: 2228490-67-1)

1-2-(1-methyl-1H-1,2,3-triazol-5-yl)ethylcyclopropan-1-amine, identified by the CAS number 2228490-67-1, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic amines characterized by its cyclopropane ring and triazole moiety, which are known for their diverse biological activities. The presence of the 1-methyl-1H-1,2,3-triazol-5-yl substituent enhances its potential as a pharmacophore, making it a promising candidate for further exploration in drug discovery.

The cyclopropane ring in 1-2-(1-methyl-1H-1,2,3-triazol-5-yl)ethylcyclopropan-1-amine introduces rigidity to the molecular structure, which can influence its interactions with biological targets. This rigidity is often exploited in medicinal chemistry to improve binding affinity and selectivity. Additionally, the triazole group is known for its stability and ability to participate in hydrogen bonding, further enhancing its suitability as a scaffold for drug development.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of such compounds with high precision. Studies have shown that the 1-methyl-1H-1,2,3-triazol-5-yl moiety can effectively interact with specific pockets on protein targets, suggesting its potential as an inhibitor or modulator of enzyme activity. This has opened up new avenues for investigating its role in various therapeutic pathways.

In the context of current research, 1-2-(1-methyl-1H-1,2,3-triazol-5-yl)ethylcyclopropan-1-amine has been explored for its potential applications in treating inflammatory and autoimmune disorders. The compound's ability to modulate inflammatory pathways has been highlighted in preclinical studies, where it demonstrated promising anti-inflammatory effects. These findings are particularly significant given the growing burden of chronic inflammatory diseases worldwide.

The synthesis of 1-(methyltriazol)cyclopropylamine derivatives, including CAS No: 2228490-67, has been optimized using modern synthetic techniques such as transition metal-catalyzed cross-coupling reactions. These methods have enabled the efficient construction of complex molecular architectures while maintaining high regioselectivity and yield. The development of such synthetic routes is crucial for scaling up production and conducting extensive pharmacological evaluations.

One of the most intriguing aspects of CAS No: 2228490 is its structural versatility. By modifying the substituents on the triazole ring or exploring different cyclopropane derivatives, researchers can generate a library of compounds with tailored biological activities. This flexibility makes it an attractive scaffold for structure-based drug design (SBDD) approaches. SBDD leverages high-resolution structural data to guide the optimization of lead compounds, ensuring that they meet stringent pharmacokinetic and pharmacodynamic criteria.

The role of CAS No: 2228490 in addressing unmet medical needs cannot be overstated. Its potential applications span multiple therapeutic areas, including oncology, neurodegenerative diseases, and infectious disorders. For instance, preliminary studies have indicated that this compound may exhibit antitumor properties by inhibiting key signaling pathways involved in cancer cell proliferation. Such findings underscore the importance of continued research into novel heterocyclic compounds like CAS No: 2228490.

As computational biology progresses, machine learning models are being increasingly employed to predict the biological activity of small molecules. These models can analyze vast datasets containing structural information and experimentally derived bioactivity data to identify promising candidates for further investigation. In this regard, CAS No: 2228490 has been recognized as a compound with high potential based on its predicted interactions with biological targets.

The future direction of research on CAS No: 2228490 will likely focus on understanding its mechanism of action at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be instrumental in elucidating how this compound interacts with its biological targets. Such structural insights will provide critical information for optimizing its therapeutic efficacy and minimizing potential side effects.

In conclusion,CAS No: 2228490, specifically referred to as (methyltriazol)cyclopropylamine derivative, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound,CAS No: 2228490, it is poised to play a pivotal role in addressing some of the most pressing challenges in medicine today.